Cas no 1257294-26-0 (Tert-butyl 3-isobutyrylazetidine-1-carboxylate)

• Product Name: Tert-butyl 3-isobutyrylazetidine-1-carboxylate
• CAS No: 1257294-26-0
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 2186953
• PubChem ID: 59668841
• Update Time: 2025-06-14

Tert-butyl 3-isobutyrylazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 3-isobutyrylazetidine-1-carboxylate
• tert-butyl 3-(2-methylpropanoyl)azetidine-1-carboxylate
• AUMRFKQAZLPMFC-UHFFFAOYSA-N
• 3-(Isobutyryl)azetidine-1-carboxylic acid tert-butyl ester
• WLZ2952
• 1257294-26-0
• J-524554
• tert-butyl3-isobutyrylazetidine-1-carboxylate
• SCHEMBL888692
• EN300-796780
• DB-115289
• G74301

• Inchi： 1S/C12H21NO3/c1-8(2)10(14)9-6-13(7-9)11(15)16-12(3,4)5/h8-9H,6-7H2,1-5H3
• InChI Key： AUMRFKQAZLPMFC-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C(C(C)C)=O)C1)=O

Computed Properties

• Exact Mass: 227.15214353g/mol
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.6
• XLogP3: 1.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids

Additional information on Tert-butyl 3-isobutyrylazetidine-1-carboxylate

Comprehensive Overview of Tert-butyl 3-isobutyrylazetidine-1-carboxylate (CAS No. 1257294-26-0)

Tert-butyl 3-isobutyrylazetidine-1-carboxylate (CAS No. 1257294-26-0) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This compound belongs to the class of azetidine derivatives, which are gaining significant attention due to their unique structural properties and potential applications in drug discovery. The presence of both tert-butyl and isobutyryl groups enhances its stability and reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for azetidine-based compounds has surged, driven by their role in developing novel therapeutics. Researchers are particularly interested in Tert-butyl 3-isobutyrylazetidine-1-carboxylate due to its potential as a building block for small molecule inhibitors and biologically active agents. Its CAS No. 1257294-26-0 is frequently searched in academic databases, reflecting its growing importance in medicinal chemistry.

The synthesis of Tert-butyl 3-isobutyrylazetidine-1-carboxylate involves multi-step organic reactions, including carboxylation and acylation processes. These methods are optimized to achieve high yields and purity, which are critical for downstream applications. The compound's molecular weight and structural formula are often discussed in research papers, highlighting its relevance in structure-activity relationship (SAR) studies.

One of the key trends in the pharmaceutical industry is the exploration of heterocyclic compounds for targeted therapies. Tert-butyl 3-isobutyrylazetidine-1-carboxylate aligns with this trend, as its azetidine ring offers conformational rigidity, which is advantageous for designing drug-like molecules. This has led to increased searches for azetidine synthesis and tert-butyl protection strategies in online platforms.

From an analytical perspective, Tert-butyl 3-isobutyrylazetidine-1-carboxylate is characterized using advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the compound's identity and purity, which are essential for regulatory compliance and research reproducibility. The CAS No. 1257294-26-0 serves as a unique identifier in chemical databases, facilitating seamless data retrieval.

Environmental and safety considerations are also paramount when handling Tert-butyl 3-isobutyrylazetidine-1-carboxylate. While it is not classified as hazardous, proper storage conditions—such as cool, dry environments—are recommended to maintain its stability. Researchers often inquire about solubility and storage guidelines for this compound, underscoring the need for detailed technical documentation.

In conclusion, Tert-butyl 3-isobutyrylazetidine-1-carboxylate (CAS No. 1257294-26-0) is a versatile compound with broad applications in drug development and chemical synthesis. Its unique structure and reactivity make it a focal point in modern research, aligning with industry trends toward innovative heterocycles. As interest in azetidine chemistry continues to grow, this compound is poised to play a pivotal role in advancing scientific discoveries.